Cas no 528610-00-6 (2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- TYOLNBKJQBPEOC-UHFFFAOYSA-N
- 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-phenyl]-di-p-tolylamine
- [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-di-p-tolyl-amine
- N,N-bis(4-methylphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline
- 528610-00-6
- N,N-bis(4-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- CS-0356607
- YSCK0170
- XH1428
- SCHEMBL1505745
- BS-46377
- F75471
-
- Inchi: 1S/C25H32BNO2/c1-19(2)9-8-18-27(22-14-10-20(3)11-15-22)23-16-12-21(13-17-23)26-28-24(4,5)25(6,7)29-26/h8-17H,1,18H2,2-7H3/b9-8-
- InChI Key: LQHXPAASHFZKRC-HJWRWDBZSA-N
- SMILES: O1B(C2C=CC(=CC=2)N(C2C=CC(C)=CC=2)C/C=C\C(C)=C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 399.2369594g/mol
- Monoisotopic Mass: 399.2369594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.7
2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0356607-1g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 1g |
$71.0 | 2022-04-02 | ||
| ChemScence | CS-0356607-5g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 5g |
$247.0 | 2022-04-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N886604-1g |
N,N-bis(4-methylphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
528610-00-6 | 98% | 1g |
2,689.20 | 2021-05-17 | |
| Aaron | AR01XCAA-250mg |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 250mg |
$6.00 | 2025-02-12 | |
| Aaron | AR01XCAA-1g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 1g |
$17.00 | 2025-02-12 | |
| Aaron | AR01XCAA-5g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 5g |
$84.00 | 2025-02-12 | |
| 1PlusChem | 1P01XC1Y-250mg |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 250mg |
$8.00 | 2024-04-30 | |
| 1PlusChem | 1P01XC1Y-1g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 1g |
$16.00 | 2024-04-30 | |
| 1PlusChem | 1P01XC1Y-5g |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 5g |
$80.00 | 2024-04-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1427277-250mg |
4-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-N-(p-tolyl)aniline |
528610-00-6 | 98% | 250mg |
¥46.00 | 2024-05-10 |
2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Introduction to 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 528610-00-6)
2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 528610-00-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a tetramethyl-1,3,2-dioxaborolane moiety and a Bis(4-methylphenyl)amino group, make it a valuable tool for researchers developing novel therapeutic agents.
The compound's structure is characterized by a borylated aromatic ring system, which is highly reactive in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex molecular architectures found in many modern drugs. The tetramethyl-1,3,2-dioxaborolane core provides stability and reactivity that are finely tuned for such transformations, making it an indispensable building block in medicinal chemistry.
In recent years, there has been a surge in research focused on developing more efficient and selective methods for boron-containing compounds. The use of Bis(4-methylphenyl)amino substituents has been particularly noted for their ability to enhance the electronic properties of the boron center, facilitating better control over reaction outcomes. This has led to several innovative applications in the synthesis of small molecules with potential therapeutic benefits.
One of the most compelling areas of research involving 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its application in the development of targeted cancer therapies. Boron neutron capture therapy (BNCT) is an emerging modality for treating cancer that leverages the unique properties of boron compounds. The ability to precisely deliver boron-containing agents to tumor sites while minimizing toxicity to healthy tissues is crucial for the success of BNCT. The structural features of this compound make it an excellent candidate for further exploration in this field.
Moreover, the compound has shown promise in the synthesis of kinase inhibitors, which are critical targets in oncology and other diseases. Kinases play a central role in many cellular processes, and their dysregulation is often associated with disease states. By serving as a precursor for kinase inhibitors, 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane contributes to the development of novel drugs that can modulate these enzymes effectively.
The synthetic methodologies employed in producing this compound have also seen significant advancements. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve the overall sustainability of pharmaceutical manufacturing.
The role of computational chemistry in optimizing the synthesis and applications of 2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane cannot be overstated. Molecular modeling and quantum mechanical calculations help predict reaction outcomes and fine-tune synthetic routes. This computational approach complements experimental efforts and accelerates the discovery process.
In conclusion,2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No.528610-00-6) represents a significant advancement in pharmaceutical chemistry。Its unique structural features and reactivity make it a valuable intermediate in the synthesis of biologically active molecules。The ongoing research into its applications in cancer therapy、kinase inhibition、and other therapeutic areas highlights its potential as a cornerstone compound in drug development。With continued innovation in synthetic methodologies and computational techniques,this compound is poised to play an even greater role in shaping the future of medicine。
528610-00-6 (2-[4-[Bis(4-methylphenyl)amino]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)